Cas no 895465-83-5 (3-(4-chlorobenzenesulfonyl)-1-(4-phenylpiperazin-1-yl)propan-1-one)

• Product Name: 3-(4-chlorobenzenesulfonyl)-1-(4-phenylpiperazin-1-yl)propan-1-one
• CAS No: 895465-83-5
• MF: C₁₉H₂₁ClN₂O₃S
• MW: 392.899642705917
• CID: 6208754
• PubChem ID: 7177741
• Update Time: 2025-06-22

3-(4-chlorobenzenesulfonyl)-1-(4-phenylpiperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-1-(4-phenylpiperazin-1-yl)propan-1-one
• 3-((4-chlorophenyl)sulfonyl)-1-(4-phenylpiperazin-1-yl)propan-1-one
• AKOS024657556
• F2536-1073
• 3-(4-chlorophenyl)sulfonyl-1-(4-phenylpiperazin-1-yl)propan-1-one
• SR-01000595990
• SR-01000595990-1
• 895465-83-5

• Inchi： 1S/C19H21ClN2O3S/c20-16-6-8-18(9-7-16)26(24,25)15-10-19(23)22-13-11-21(12-14-22)17-4-2-1-3-5-17/h1-9H,10-15H2
• InChI Key： WJCKXLQKEGKLKG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CCC(N1CCN(C2C=CC=CC=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 392.0961414g/mol
• Monoisotopic Mass: 392.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.1Ų

Additional information on 3-(4-chlorobenzenesulfonyl)-1-(4-phenylpiperazin-1-yl)propan-1-one

Recent Advances in the Study of 3-(4-Chlorobenzenesulfonyl)-1-(4-phenylpiperazin-1-yl)propan-1-one (CAS: 895465-83-5)

The compound 3-(4-chlorobenzenesulfonyl)-1-(4-phenylpiperazin-1-yl)propan-1-one (CAS: 895465-83-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique sulfonyl and piperazine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 3-(4-chlorobenzenesulfonyl)-1-(4-phenylpiperazin-1-yl)propan-1-one to enhance its bioactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the phenylpiperazine moiety could significantly influence the compound's binding affinity to specific neurotransmitter receptors, particularly those involved in neurological disorders such as schizophrenia and depression. The study employed molecular docking and in vitro assays to validate these findings, highlighting the compound's potential as a modulator of central nervous system (CNS) targets.

In addition to its CNS applications, 3-(4-chlorobenzenesulfonyl)-1-(4-phenylpiperazin-1-yl)propan-1-one has shown promise in oncology research. A preclinical study conducted by a team at the National Cancer Institute (2024) revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, including glioblastoma and pancreatic cancer. The researchers attributed this activity to the compound's ability to inhibit key signaling pathways involved in tumor proliferation and survival. Further investigations are underway to explore its potential as an adjunct therapy in combination with existing chemotherapeutic agents.

The pharmacokinetic profile of 3-(4-chlorobenzenesulfonyl)-1-(4-phenylpiperazin-1-yl)propan-1-one has also been a focal point of recent studies. A pharmacokinetic study published in Drug Metabolism and Disposition (2023) reported that the compound demonstrates favorable oral bioavailability and metabolic stability in rodent models. These findings suggest that it could be a viable candidate for further development as an orally administered therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of 3-(4-chlorobenzenesulfonyl)-1-(4-phenylpiperazin-1-yl)propan-1-one. Issues such as off-target effects and potential toxicity at higher doses need to be addressed through rigorous preclinical testing and structure-activity relationship (SAR) studies. Future research directions may include the development of prodrug formulations to improve delivery and reduce side effects, as well as the exploration of its therapeutic potential in other disease areas, such as inflammatory and infectious diseases.

In conclusion, 3-(4-chlorobenzenesulfonyl)-1-(4-phenylpiperazin-1-yl)propan-1-one (CAS: 895465-83-5) represents a promising scaffold for drug discovery, with demonstrated activity in CNS disorders and oncology. Continued research efforts are essential to fully realize its therapeutic potential and overcome existing challenges in its development.